Cas no 54942-33-5 (methyl (1Z)-butanimidoate)
methyl (1Z)-butanimidoate structure
Product Name:methyl (1Z)-butanimidoate
CAS No:54942-33-5
MF:C5H11NO
MW:101.146941423416
CID:1592427
PubChem ID:6453093
Update Time:2025-04-21
methyl (1Z)-butanimidoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (1Z)-butanimidoate
- methyl butanimidate
- AKOS010211697
- Butanimidic acid, methyl ester
- Methylbutyrimidate
- XWHAHDIDRLUSHB-UHFFFAOYSA-N
- BUTANIMIDIC ACID METHYL ESTER
- DTXSID70970281
- SCHEMBL3294214
- methyl butyrimidate
- 54942-33-5
-
- Inchi: 1S/C5H11NO/c1-3-4-5(6)7-2/h6H,3-4H2,1-2H3
- InChI Key: XWHAHDIDRLUSHB-UHFFFAOYSA-N
- SMILES: O(C)C(CCC)=N
Computed Properties
- Exact Mass: 101.08413
- Monoisotopic Mass: 101.084064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1
- XLogP3: 1
Experimental Properties
- Density: 0.88
- Boiling Point: 87°C at 760 mmHg
- Flash Point: 6.4°C
- Refractive Index: 1.414
- PSA: 33.08
methyl (1Z)-butanimidoate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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